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Compound of Interest

Compound Name: YH-306

Cat. No.: B15619820

Essential Safety and Handling Guide for YH-306

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling the
anticancer agent YH-306 (CAS 1373764-75-0). It includes detailed operational and disposal
plans, alongside procedural guidance to ensure laboratory safety and proper experimental
conduct.

Chemical and Physical Properties

YH-306 is a synthetic small molecule investigated for its potential as an anticancer agent.[1][2]
It has the formal name 2-(4-hydroxyphenyl)-1-(1,3,4,9-tetrahydro-2H-pyrido[3,4-b]indol-2-yl)-
ethanone.[1]
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Property Value Source
CAS Number 1373764-75-0 [1]
Molecular Formula C19H18N202 [1]
Molecular Weight 306.36 g/mol [1]
Appearance Off-white solid

Solubility Soluble in DMSO (=10 mg/ml) [1]

Recommended at 2-8°C,
protected from light. Can be

Storage _ [1]
shipped at room temperature

for less than 2 weeks.

Hazard Identification and Safety Precautions
SHS | Classificati

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Irritation 2 H315: Causes skin irritation

o H319: Causes serious eye
Eye Irritation 2A o
irritation

Source:

Personal Protective Equipment (PPE)

To minimize exposure and ensure safety, the following personal protective equipment is
mandatory when handling YH-306:

o Eye Protection: Safety goggles with side-shields.[1]
» Hand Protection: Protective gloves (e.qg., nitrile).[1]

o Skin and Body Protection: Impervious clothing, such as a lab coat.[1]
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» Respiratory Protection: A suitable respirator should be used if ventilation is inadequate or

when handling fine powders to avoid dust and aerosol formation.[1]

Handling and Storage

e Handling:

o Avoid inhalation, and contact with eyes and skin.[1]

o Use in a well-ventilated area, preferably in a chemical fume hood.[1]

o Wash hands thoroughly after handling.

o Do not eat, drink, or smoke when using this product.

e Storage:

o Keep the container tightly sealed in a cool, well-ventilated area.[1]

o Protect from direct sunlight and sources of ignition.[1]

First Aid and Emergency Procedures

Exposure Route

First Aid Measures

Ingestion

If swallowed, call a poison center or doctor if
you feel unwell. Rinse mouth. Do NOT induce

vomiting.[1]

Skin Contact

Remove contaminated clothing and rinse skin

thoroughly with large amounts of water.[1]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, removing contact lenses if

present and easy to do.[1]

Inhalation

Move the person to fresh air. If breathing is
difficult, administer cardiopulmonary
resuscitation (CPR), avoiding mouth-to-mouth

resuscitation.[1]
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Disposal Plan

Dispose of YH-306 and its containers in accordance with official regulations for hazardous
waste. Do not allow the product to reach the sewage system or dispose of it with household
garbage.

Experimental Protocols

YH-306 has been shown to inhibit the growth and metastasis of colorectal cancer cells by
targeting the Focal Adhesion Kinase (FAK) signaling pathway.[2]

Cell Lines and Culture

¢ Colorectal Cancer (CRC) Cell Lines: HT-29, CT-26, HCT116, SW620[2]

e Other Cancer Cell Lines: PC-9, H1299, A549 (lung), LNCaP (prostate), MDA-MB-231
(breast)[3][4]

o Culture Conditions: Cells are typically cultured in appropriate media supplemented with 10%
Fetal Bovine Serum (FBS), 100 units/ml penicillin, and 100 units/ml streptomycin.[2]

In Vitro Assays

» Proliferation Assay (MTS Assay): To assess the effect of YH-306 on cell proliferation, CRC
cells are treated with varying concentrations of YH-306. The percentage of proliferating cells
is determined relative to cells exposed to a vehicle control (e.g., 0.1% DMSO).[2]

o Apoptosis Assay (Flow Cytometry): Apoptosis in CRC cells treated with YH-306 can be
measured using flow cytometry with Annexin V and Propidium lodide (PI) staining. Cells
positive for both markers are considered apoptotic.[2]

e Migration and Invasion Assays:

o Wound Healing Assay: The inhibitory effect of YH-306 on cell migration can be observed
and quantified in a wound-healing assay.[3]

o Transwell Invasion Assay: The ability of YH-306 to inhibit cell invasion can be assessed
using transwell chambers coated with Matrigel or Type | collagen.[3]
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o Cell Adhesion and Spreading Assays: The effect of YH-306 on the adhesion and spreading
of CRC cells on extracellular matrix components like Type | collagen or fibronectin can be
evaluated.[5]

In Vivo Experiments

e Animal Models: BALB/c mice and nude mice are used for in vivo studies.[2] All animal
experimental protocols should be approved by an appropriate Animal Investigation
Committee.[2]

e Tumor Xenograft Models:

o Subcutaneous Xenograft: To evaluate the effect of YH-306 on tumor growth, CRC cells are
injected subcutaneously into mice. Tumor volume is monitored following treatment with
YH-306.[4]

o Metastasis Model: To assess the impact on metastasis, CRC cells can be injected into the
tail vein of mice to induce pulmonary or hepatic metastases, followed by treatment with
YH-306.[2][4]

Signaling Pathway and Experimental Workflow

YH-306 exerts its anticancer effects by inhibiting the FAK signaling pathway, which leads to the
suppression of cell migration, invasion, and proliferation.[2]
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Caption: YH-306 inhibits the FAK signaling pathway.
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Caption: Experimental workflow for evaluating YH-306.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15619820#personal-protective-equipment-for-
handling-yh-306]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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